benzyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• Molecular Formula: C22H19BrN2O3S
• Molecular Weight: 471.4 g/mol
• IUPAC Name: benzyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C22H19BrN2O3S/c1-13-18(21(27)28-12-15-6-4-3-5-7-15)19(16-8-10-17(23)11-9-16)25-20(26)14(2)29-22(25)24-13/h3-11,14,19H,12H2,1-2H3
• InChI Key: VNTANNSGWFZLSH-UHFFFAOYSA-N
• SMILES: CC1C(=O)N2C(C(=C(N=C2S1)C)C(=O)OCC3=CC=CC=C3)C4=CC=C(C=C4)Br

Description

Benzyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a thiazolopyrimidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of benzyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It may also inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects
Benzyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has been found to have several biochemical and physiological effects. Studies have shown that it can induce cell cycle arrest and inhibit cell proliferation in cancer cells. It may also inhibit the growth of bacteria and fungi by disrupting their cell membranes. Additionally, it has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using benzyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate in lab experiments is its potential applications in medical research. It has been found to exhibit antitumor, antibacterial, and antifungal properties, which may be useful in the development of new drugs. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to develop drugs based on this compound.

Future Directions

There are several potential future directions for research on benzyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate. One direction is to further investigate its mechanism of action in order to develop more effective drugs based on this compound. Another direction is to explore its potential applications in the treatment of infectious diseases. Additionally, research could be conducted to determine the toxicity and safety of this compound in order to assess its potential for clinical use.

Synthesis Methods

Benzyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is synthesized using a multi-step process that involves the reaction of various chemical compounds. One of the most commonly used methods involves the reaction of 4-bromobenzaldehyde, 2,7-dimethylthiazolo[3,2-a]pyrimidine-3-carboxylic acid, and benzyl bromide in the presence of a base such as potassium carbonate. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

Benzyl 5-(4-bromophenyl)-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has potential applications in medical research. This compound has been shown to exhibit antitumor activity and may be useful in the development of new anticancer drugs. Additionally, it has been found to have antibacterial and antifungal properties, which may be useful in the treatment of infectious diseases.